Cas no 89943-09-9 (2-Methoxy-6-methylpyridin-4-amine)

• Product Name: 2-Methoxy-6-methylpyridin-4-amine
• CAS No: 89943-09-9
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• MDL: MFCD15529703
• CID: 1035309
• PubChem ID: 53420448
• Update Time: 2025-06-14

2-Methoxy-6-methylpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-6-methylpyridin-4-amine
• 4-amino-6-methoxy-2-Picoline
• 2-methoxy-6-methyl-4-pyridinamine
• AK129481
• 4-Amino-2-methoxy-6-methylpyridine
• 2-methoxy-6-methyl-pyridin-4-amine
• FCH939862
• AM87391
• ST2404466
• AX8164836
• Z1939
• A843381
• 2-Methoxy-6-methyl-4-pyridinamine (ACI)
• 2-Picoline, 4-amino-6-methoxy- (7CI)
• SY103260
• CS-0097970
• SCHEMBL13351316
• AC-9400
• EN300-1867755
• SB75658
• DTXSID40697630
• MFCD15529703
• F21240
• J-509843
• FT-0718894
• DS-6198
• (S)-2-((2-cyanoethyl)amino)-3-methylbutanoic acid
• AKOS006365976
• 89943-09-9
• DB-078556

• MDL： MFCD15529703
• Inchi： 1S/C7H10N2O/c1-5-3-6(8)4-7(9-5)10-2/h3-4H,1-2H3,(H2,8,9)
• InChI Key： WVSRIMPQGUMPJZ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC(C)=N1)N

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1
• XLogP3: 0.9

Experimental Properties

• Density: 1.103±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 275.2±35.0 ºC (760 Torr),
• Flash Point: 120.2±25.9 ºC,
• Solubility: Slightly soluble (11 g/l) (25 º C),

Additional information on 2-Methoxy-6-methylpyridin-4-amine

Research Briefing on 2-Methoxy-6-methylpyridin-4-amine (CAS: 89943-09-9): Recent Advances and Applications in Chemical Biology and Pharmaceuticals

2-Methoxy-6-methylpyridin-4-amine (CAS: 89943-09-9) is a pyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibition and antimicrobial activity. Recent studies have explored its potential in drug discovery, highlighting its role in the development of novel therapeutic agents. This briefing provides a comprehensive overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent advancements in synthetic chemistry have enabled more efficient and scalable routes for the production of 2-Methoxy-6-methylpyridin-4-amine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic method that significantly improves yield and purity, addressing previous challenges in large-scale synthesis. The method employs a palladium-catalyzed cross-coupling reaction, which not only enhances efficiency but also reduces the environmental impact compared to traditional synthetic routes. These improvements are critical for facilitating further research and potential commercialization of derivatives based on this compound.

In the realm of biological activity, 2-Methoxy-6-methylpyridin-4-amine has shown promising results as a scaffold for kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of this compound exhibit potent inhibitory effects against specific tyrosine kinases implicated in cancer progression. The researchers identified structural modifications that enhance selectivity and reduce off-target effects, paving the way for the development of more targeted cancer therapies. Additionally, preliminary in vivo studies demonstrated favorable pharmacokinetic profiles, suggesting potential for clinical translation.

Beyond oncology, this compound has also been investigated for its antimicrobial properties. A recent publication in Antimicrobial Agents and Chemotherapy (2023) reported that 2-Methoxy-6-methylpyridin-4-amine derivatives exhibit broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing Escherichia coli. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, a target distinct from currently available antibiotics. This finding is particularly significant given the growing global threat of antimicrobial resistance and the urgent need for novel antibacterial agents.

The potential applications of 2-Methoxy-6-methylpyridin-4-amine extend to neurological disorders as well. Research published in ACS Chemical Neuroscience (2024) explored its use as a precursor for neuroprotective agents. The study identified specific derivatives that modulate glutamate receptor activity, offering potential therapeutic avenues for conditions such as Alzheimer's disease and ischemic stroke. These findings underscore the compound's versatility and the importance of continued investigation into its pharmacological properties.

In conclusion, 2-Methoxy-6-methylpyridin-4-amine (CAS: 89943-09-9) represents a valuable chemical entity with diverse applications in drug discovery and development. Recent research has expanded our understanding of its synthetic accessibility, biological activities, and therapeutic potential across multiple disease areas. As investigations continue, this compound and its derivatives are likely to play an increasingly important role in addressing unmet medical needs. Future studies should focus on optimizing its pharmacological properties and advancing promising candidates through preclinical and clinical development pipelines.